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1H-Pyrazol-5-amine, 4-[(2,4-dinitrophenyl)azo]-3-methyl-1-phenyl- 1H-Pyrazol-5-amine, 4-[(2,4-dinitrophenyl)azo]-3-methyl-1-phenyl-
Brand Name: Vulcanchem
CAS No.: 12239-57-5
VCID: VC20999642
InChI: InChI=1S/C16H13N7O4/c1-10-15(16(17)21(20-10)11-5-3-2-4-6-11)19-18-13-8-7-12(22(24)25)9-14(13)23(26)27/h2-9H,17H2,1H3
SMILES: CC1=NN(C(=C1N=NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])N)C3=CC=CC=C3
Molecular Formula: C16H13N7O4
Molecular Weight: 367.32 g/mol

1H-Pyrazol-5-amine, 4-[(2,4-dinitrophenyl)azo]-3-methyl-1-phenyl-

CAS No.: 12239-57-5

Cat. No.: VC20999642

Molecular Formula: C16H13N7O4

Molecular Weight: 367.32 g/mol

* For research use only. Not for human or veterinary use.

1H-Pyrazol-5-amine, 4-[(2,4-dinitrophenyl)azo]-3-methyl-1-phenyl- - 12239-57-5

Specification

CAS No. 12239-57-5
Molecular Formula C16H13N7O4
Molecular Weight 367.32 g/mol
IUPAC Name 4-[(2,4-dinitrophenyl)diazenyl]-5-methyl-2-phenylpyrazol-3-amine
Standard InChI InChI=1S/C16H13N7O4/c1-10-15(16(17)21(20-10)11-5-3-2-4-6-11)19-18-13-8-7-12(22(24)25)9-14(13)23(26)27/h2-9H,17H2,1H3
Standard InChI Key CWGMVTZHEDUTSJ-WBRBSAKNSA-N
Isomeric SMILES CC\1=NN(C(=N)/C1=N/NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C3=CC=CC=C3
SMILES CC1=NN(C(=C1N=NC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])N)C3=CC=CC=C3
Canonical SMILES CC1=NN(C(=N)C1=NNC2=C(C=C(C=C2)[N+](=O)[O-])[N+](=O)[O-])C3=CC=CC=C3

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